Cas no 72600-67-0 (2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine)

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative widely used as a key intermediate in agrochemical and pharmaceutical synthesis. Its structure, featuring chloro, fluoro, and trifluoromethyl substituents, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing properties of the trifluoromethyl group improve stability and influence the compound's binding affinity in active ingredients. This compound is particularly valuable in the development of advanced crop protection agents and bioactive molecules due to its ability to modulate physicochemical properties. High purity grades are available to meet stringent industry requirements, ensuring consistent performance in synthetic applications.
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine structure
72600-67-0 structure
Product name:2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
CAS No:72600-67-0
MF:C6H2ClF4N
MW:199.5333943367
MDL:MFCD13185448
CID:820066

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
    • 2-chloro-3-fluoro-5-trifluoromethylpyridine
    • Pyridine,2-chloro-3-fluoro-5-(trifluoromethyl)
    • WZQQLMSKDLDZEL-UHFFFAOYSA-N
    • SB21230
    • FCH1159422
    • AX8168809
    • AB0057348
    • ST24027893
    • Z5072
    • Pyridine, 2-chloro-3-fluoro-5-(trifluoromethyl)-
    • MDL: MFCD13185448
    • Inchi: 1S/C6H2ClF4N/c7-5-4(8)1-3(2-12-5)6(9,10)11/h1-2H
    • InChI Key: WZQQLMSKDLDZEL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C([H])=C(C([H])=N1)C(F)(F)F)F

Computed Properties

  • Exact Mass: 198.98100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 157.4±35.0 ºC (760 Torr),
  • Flash Point: 49.0±25.9 ºC,
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),
  • PSA: 12.89000
  • LogP: 2.89290

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine Security Information

  • Hazardous Material transportation number:1993
  • PackingGroup:
  • HazardClass:3

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM175845-250mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98%
250mg
$98 2022-06-10
Chemenu
CM175845-25g
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98%
25g
$1459 2021-08-05
Apollo Scientific
PC421151-250mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98%
250mg
£79.00 2025-02-21
abcr
AB437112-250 mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine; .
72600-67-0
250mg
€245.00 2023-04-23
Chemenu
CM175845-10g
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98%
10g
$729 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WL593-50mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 96%
50mg
204.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JO999-200mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98+%
200mg
395.0CNY 2021-08-04
Ambeed
A1443772-250mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 98%
250mg
$90.00 2022-03-28
Fluorochem
222674-250mg
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 95%
250mg
£49.00 2022-03-01
Fluorochem
222674-5g
2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
72600-67-0 95%
5g
£364.00 2022-03-01

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine Production Method

Additional information on 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 72600-67-0)

2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine, identified by its CAS number 72600-67-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro, fluoro, and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine contribute to its versatility in medicinal chemistry. The presence of a chlorine atom at the 2-position enhances its reactivity in nucleophilic substitution reactions, while the fluorine atoms at the 3- and 5-positions introduce electron-withdrawing effects that modulate the electronic properties of the pyridine ring. Additionally, the trifluoromethyl group at the 5-position further strengthens these effects, making the compound an attractive scaffold for designing novel compounds with enhanced binding affinity and metabolic stability.

In recent years, 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery. Its fluorinated structure is particularly relevant in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. For instance, fluorinated pyridines have been shown to improve oral bioavailability and resistance to metabolic degradation, making them ideal for therapeutic applications.

One of the most compelling aspects of 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine is its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and neurodegenerative disorders. By leveraging the reactivity of the chlorine and fluorine substituents, researchers can design molecules that selectively modulate these interactions, leading to potential therapeutic breakthroughs.

Recent advances in computational chemistry have further highlighted the importance of 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine in drug design. Molecular modeling studies have demonstrated that the compound can be effectively incorporated into drug candidates to enhance their binding affinity to target proteins. Specifically, the fluorine atoms have been shown to improve hydrophobic interactions with aromatic residues in protein active sites, while the chlorine atom facilitates polar interactions through hydrogen bonding or coordination with charged residues.

The agrochemical industry has also recognized the potential of 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine as a building block for developing novel pesticides. Fluorinated pyridines are known for their ability to enhance insecticidal and herbicidal activity due to their stability under environmental conditions and their interaction with biological targets in pests. This has led to several patents and commercial products that incorporate derivatives of this compound.

In conclusion, 2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 72600-67-0) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic methodologies, the role of this compound is expected to expand further, solidifying its position as a cornerstone in modern drug discovery.

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Amadis Chemical Company Limited
(CAS:72600-67-0)2-Chloro-3-fluoro-5-(trifluoromethyl)pyridine
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Purity:99%
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